Cas no 1996414-48-2 (5-[Methyl(oxan-3-yl)amino]furan-2-carbaldehyde)

• Product Name: 5-[Methyl(oxan-3-yl)amino]furan-2-carbaldehyde
• CAS No: 1996414-48-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6360536
• PubChem ID: 165460862
• Update Time: 2025-06-11

5-[Methyl(oxan-3-yl)amino]furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[methyl(oxan-3-yl)amino]furan-2-carbaldehyde
• EN300-726049
• 1996414-48-2
• 5-[Methyl(oxan-3-yl)amino]furan-2-carbaldehyde

• Inchi： 1S/C11H15NO3/c1-12(9-3-2-6-14-8-9)11-5-4-10(7-13)15-11/h4-5,7,9H,2-3,6,8H2,1H3
• InChI Key： MKGQOUYDRVDZKJ-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)N(C)C1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.7Ų

Additional information on 5-[Methyl(oxan-3-yl)amino]furan-2-carbaldehyde

Comprehensive Overview of 5-[Methyl(oxan-3-yl)amino]furan-2-carbaldehyde (CAS No. 1996414-48-2)

The compound 5-[Methyl(oxan-3-yl)amino]furan-2-carbaldehyde (CAS No. 1996414-48-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This aldehyde derivative, featuring a furan ring and a methyl-substituted oxane moiety, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its structural resemblance to bioactive furan derivatives.

One of the key features of 5-[Methyl(oxan-3-yl)amino]furan-2-carbaldehyde is its versatility in organic synthesis. The presence of both an aldehyde group and a tertiary amine allows for diverse chemical modifications, enabling the creation of complex molecular architectures. This flexibility has led to its exploration in the development of novel therapeutic agents, particularly in areas such as anti-inflammatory and antimicrobial drug design. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are pivotal in modern medicinal chemistry.

In the context of current research trends, 5-[Methyl(oxan-3-yl)amino]furan-2-carbaldehyde aligns with the growing demand for sustainable and efficient synthetic methodologies. With the rise of green chemistry, scientists are investigating eco-friendly catalytic systems to optimize its production. This aligns with broader industry efforts to reduce waste and energy consumption, a topic frequently searched by professionals in the field. The compound's potential as a building block for biodegradable materials is also under exploration, addressing the global push for environmentally friendly alternatives.

From a structural perspective, the furan-2-carbaldehyde core of this compound is particularly noteworthy. Furan derivatives are known for their electron-rich nature, which facilitates various electrophilic substitution reactions. This characteristic, combined with the steric and electronic effects of the methyl(oxan-3-yl)amino substituent, makes CAS No. 1996414-48-2 a compelling subject for mechanistic studies. Researchers are actively investigating its reactivity patterns to uncover new synthetic pathways for functionalized furans.

The pharmaceutical industry has shown keen interest in 5-[Methyl(oxan-3-yl)amino]furan-2-carbaldehyde due to its potential bioactivity. Preliminary screenings suggest that derivatives of this compound may exhibit promising pharmacological profiles, particularly in targeting enzyme inhibition. This has sparked discussions in online forums and scientific communities about its possible role in addressing unmet medical needs. Queries such as "furan-2-carbaldehyde derivatives in drug development" and "oxane-containing bioactive molecules" reflect the growing curiosity surrounding this compound.

Analytical characterization of CAS No. 1996414-48-2 has been facilitated by advanced spectroscopic techniques. Nuclear magnetic resonance (NMR) studies have provided detailed insights into its conformational dynamics, while mass spectrometry has confirmed its molecular integrity. These analytical approaches are crucial for quality control in industrial applications, ensuring the compound's suitability for high-value synthetic processes. The availability of such data has made it a reliable choice for researchers seeking well-characterized intermediates.

In material science, the unique electronic properties of 5-[Methyl(oxan-3-yl)amino]furan-2-carbaldehyde have opened new avenues for exploration. Its potential as a precursor for conductive polymers or as a ligand in coordination chemistry is being actively investigated. These applications resonate with current searches for "organic electronic materials" and "furan-based polymers," highlighting its relevance in cutting-edge technological developments. The compound's ability to participate in various coupling reactions makes it particularly attractive for these purposes.

Safety and handling considerations for 5-[Methyl(oxan-3-yl)amino]furan-2-carbaldehyde follow standard laboratory protocols for aldehydes and amine-containing compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during handling. This practical information is often sought after by laboratory technicians and process chemists, reflecting the compound's transition from research curiosity to practical utility.

The commercial availability of CAS No. 1996414-48-2 has increased in recent years, with several specialty chemical suppliers offering it in various quantities. This accessibility has accelerated its adoption across different research domains. Pricing trends and scale-up synthesis methods are common topics in professional discussions, indicating the compound's growing importance in industrial applications beyond academic research.

Looking ahead, 5-[Methyl(oxan-3-yl)amino]furan-2-carbaldehyde represents an exciting platform for multidisciplinary innovation. Its structural features continue to inspire novel applications in fields ranging from medicinal chemistry to materials engineering. As research progresses, we anticipate new discoveries that will further establish this compound as a valuable tool in modern chemical sciences.